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Executive Summary
4-Bromo-2-chloro-6-methylbenzenethiol (CAS: 1208075-50-6) is a highly functionalized

thiophenol derivative utilized primarily as an intermediate in the synthesis of complex

pharmaceuticals and agrochemicals.[1][2] Its structure features a unique trisubstituted benzene

ring containing a thiol (-SH) group flanked by steric bulk (chloro and methyl groups) and a para-

positioned bromine atom. This specific substitution pattern imparts unique electronic and steric

properties, making it a valuable scaffold for palladium-catalyzed cross-coupling reactions (e.g.,

Suzuki-Miyaura, Buchwald-Hartwig) while preserving the sulfur moiety for further nucleophilic

functionalization.

This guide provides a comprehensive analysis of its physical properties, synthesis logic, and

handling protocols, designed for researchers requiring high-purity inputs for drug discovery

campaigns.

Chemical Identity & Structural Analysis[1][3][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12866251#bc-rfq
https://www.benchchem.com/product/b12866251/docs?utm_src=pdf-body#technical-guide-physical-properties-characterization-of-4-bromo-2-chloro-6-methylbenzenethiol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-chloro-6-methylbenzenethiol
https://pdf.benchchem.com/173/Technical_Support_Center_Functionalization_of_4_Bromo_6_methylbenzo_d_thiazole_2_thiol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12866251?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The molecule is defined by the interplay between the electron-withdrawing halogen atoms and

the electron-donating methyl group. The ortho-positioning of the chlorine and methyl groups

relative to the thiol creates a "steric gate," reducing the rate of oxidative dimerization to

disulfides compared to unhindered thiophenols, while the para-bromine serves as a reactive

handle for structural elaboration.

Table 1: Chemical Profile
Property Data

IUPAC Name 4-Bromo-2-chloro-6-methylbenzenethiol

CAS Number 1208075-50-6

Molecular Formula C₇H₆BrClS

Molecular Weight 237.54 g/mol

SMILES SC1=C(C)C=C(Br)C=C1Cl

Appearance Pale yellow liquid (at standard temperature)

Odor
Characteristic pungent, disagreeable stench

(typical of thiols)

Structural Visualization

Fig 1: Structural Connectivity of 4-Bromo-2-chloro-6-methylbenzenethiol
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Understanding the physical state and solubility profile is critical for assay development and

reaction planning.

State & Phase Transitions
Physical State: Liquid at room temperature (25°C).

Boiling Point (Predicted): ~280–290°C (at 760 mmHg). Due to its high boiling point,

purification is best achieved via vacuum distillation (e.g., ~110–120°C at 1-2 mmHg) to

prevent thermal decomposition.

Density: Estimated at ~1.6–1.7 g/cm³ (heavier than water due to Br/Cl content).

Solubility & Partitioning
Water Solubility: Negligible (Hydrophobic).

Organic Solubility: Highly soluble in dichloromethane (DCM), ethyl acetate, chloroform, and

DMSO.

LogP (Predicted): 3.8 ± 0.4. This high lipophilicity indicates the compound will readily cross

cell membranes but requires organic co-solvents (e.g., DMSO) for biological assays.

Acidity (pKa)
Thiol pKa: Estimated ~6.5 – 7.0.

Mechanism: The electron-withdrawing halogens (Cl, Br) inductively stabilize the thiolate

anion, lowering the pKa relative to unsubstituted thiophenol (pKa ~6.6). However, the

electron-donating methyl group provides a slight counter-effect.

Implication: It can be deprotonated by weak bases (e.g., K₂CO₃, Et₃N) to generate the

nucleophilic thiolate for S-alkylation.

Synthesis Protocol: The Leuckart Thiophenol Route
While custom synthesis is common, the most robust laboratory-scale synthesis proceeds from

the corresponding aniline via the xanthate intermediate. This method avoids the harsh
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conditions of chlorosulfonation.

Reaction Workflow
Precursor: 4-Bromo-2-chloro-6-methylaniline.

Diazotization: Conversion to the diazonium salt using Sodium Nitrite (NaNO₂) and HCl.

Xanthylation: Reaction with Potassium Ethyl Xanthate to form the aryl xanthate.

Hydrolysis: Base-catalyzed hydrolysis to yield the free thiol.
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Fig 2: Leuckart Synthesis Pathway for Sterically Hindered Thiophenols
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3. Hydrolysis
(KOH, Ethanol, Reflux)

Product: 4-Bromo-2-chloro-
6-methylbenzenethiol
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Detailed Methodology
Step 1 (Diazotization): Dissolve the aniline in concentrated HCl/water. Cool to 0–5°C. Add

aqueous NaNO₂ dropwise. Critical Control: Maintain temperature <5°C to prevent diazonium

decomposition.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12866251/docs?utm_src=pdf-body-img#technical-guide-physical-properties-characterization-of-4-bromo-2-chloro-6-methylbenzenethiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12866251?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2 (Xanthate Formation): Slowly add the cold diazonium solution to a solution of

potassium ethyl xanthate (1.2 equiv) in water at 60–70°C. Nitrogen evolution (bubbling)

indicates reaction progress.

Step 3 (Hydrolysis): Extract the xanthate oil, dissolve in ethanol, and treat with KOH pellets

(3 equiv). Reflux for 2–4 hours.

Workup: Acidify with dilute HCl (to protonate the thiolate), extract with DCM, dry over MgSO₄,

and concentrate.

Handling, Safety & Storage
This compound presents specific hazards typical of halogenated thiophenols.

Safety Profile (GHS Classification)
Signal Word:WARNING

Hazard Statements:

H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[3]

H315/H319: Causes skin and serious eye irritation.[3]

Stench: Possesses a potent, penetrating odor with a low olfactory threshold.

Storage & Stability Protocol
Oxidation Prevention: Thiols oxidize to disulfides (Ar-S-S-Ar) upon exposure to air.

Protocol: Store under an inert atmosphere (Argon or Nitrogen).

Container: Use amber glass vials with Teflon-lined caps to prevent light degradation and

leaching.

Odor Control: All handling must occur within a functioning fume hood. Glassware should be

treated with a bleach solution (sodium hypochlorite) immediately after use to oxidize residual

thiol to odorless sulfonate before removal from the hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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